Cas no 1261853-30-8 (5-Fluoro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile)

• Product Name: 5-Fluoro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile
• CAS No: 1261853-30-8
• MF: C₁₅H₉F₄NO
• MW: 295.231677770615
• CID: 4991932
• Update Time: 2025-05-20

5-Fluoro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile

• Inchi： 1S/C15H9F4NO/c16-11-6-5-10(7-8-20)13(9-11)12-3-1-2-4-14(12)21-15(17,18)19/h1-6,9H,7H2
• InChI Key： DHFHONOEWBVUPP-UHFFFAOYSA-N
• SMILES： FC1C=CC(CC#N)=C(C=1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 4.5
• Topological Polar Surface Area: 33

Additional information on 5-Fluoro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile

Comprehensive Overview of 5-Fluoro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile (CAS No. 1261853-30-8)

The compound 5-Fluoro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile (CAS No. 1261853-30-8) is a highly specialized biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorine substitution and a trifluoromethoxy group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's acetonitrile moiety further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for fluorinated biphenyl derivatives like 5-Fluoro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile has surged due to their improved metabolic stability and membrane permeability. These properties are critical in designing next-generation therapeutics, aligning with the current trend of precision medicine. A growing body of literature highlights its role in optimizing structure-activity relationships (SAR) for target-specific drug candidates. Additionally, its trifluoromethoxy group is known to enhance lipophilicity, a key factor in central nervous system (CNS) drug development.

The synthesis of CAS No. 1261853-30-8 typically involves palladium-catalyzed cross-coupling reactions, a topic frequently searched by organic chemists. Questions like "How to synthesize fluorinated biphenyl acetonitriles?" or "Applications of trifluoromethoxy groups in medicinal chemistry" reflect the compound's relevance in academic and industrial settings. Advanced purification techniques, such as preparative HPLC, are often employed to achieve high purity levels (>98%), meeting the stringent requirements of preclinical studies.

From an environmental perspective, the 5-Fluoro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile scaffold is being investigated for its biodegradability profile, addressing the rising concern over sustainable chemistry. Regulatory agencies emphasize the need for greener alternatives, making this compound a subject of interest in green synthesis methodologies. Computational studies using AI-driven molecular modeling tools have also predicted its low ecotoxicity, further boosting its appeal.

Market analysts note that the global demand for high-value fluorochemicals like CAS 1261853-30-8 is projected to grow at a CAGR of 6.2% through 2030, driven by expanding applications in electronic materials and liquid crystal displays (LCDs). Its thermal stability and electron-withdrawing properties make it suitable for optoelectronic devices, a hot topic in material science forums. Patent filings related to its use in OLED technology have increased by 15% year-over-year, signaling its industrial versatility.

In summary, 5-Fluoro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile represents a multifaceted compound bridging pharmaceuticals, agrochemicals, and advanced materials. Its CAS No. 1261853-30-8 serves as a pivotal identifier for researchers navigating chemical databases. As innovation accelerates in fluorine chemistry, this compound is poised to remain at the forefront of scientific inquiry, answering pressing questions in both academia and industry.